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Compound of Interest

Compound Name: MTH-DL-Methionine

Cat. No.: B3332188 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for MTH-DL-Methionine, including personal protective

equipment (PPE) recommendations, procedural guidance for handling and disposal, and a

clear workflow for operational planning.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling MTH-DL-Methionine, a comprehensive approach to safety involves a

combination of engineering controls and appropriate personal protective equipment to minimize

exposure.

Engineering Controls:

Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below recommended exposure limits.[1] If operations generate

dust, fume, or mist, ventilation is necessary to keep exposure to airborne contaminants low.

[1] Ensure adequate general ventilation in the work area.[2][3][4] An accessible safety

shower and eye wash station should be readily available.[2]

Personal Protective Equipment:
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A summary of recommended PPE for handling MTH-DL-Methionine is provided in the table

below.

Protection Type Equipment
Specifications &

Recommendations

Eye/Face Protection
Safety goggles with side-

shields or splash goggles.

Essential to prevent eye

contact with dust or splashes.

[1][2][3]

Hand Protection Protective gloves.

Chemical protection gloves

tested according to EN 374 are

suitable.[5][6] Recommended

materials include Nitrile or

Natural rubber with a

breakthrough time of 8 hours.

[7] Always check for leak-

tightness and impermeability

before use.[5]

Skin and Body Protection
Lab coat or impervious

clothing.

A lab coat is standard for minor

handling.[1] For larger spills or

increased risk of contact,

impervious or protective

clothing is recommended.[2][3]

In the event of a large spill, a

full suit may be necessary.[1]

Respiratory Protection
Dust respirator or suitable

respirator.

A dust respirator should be

used, especially when dust

formation is possible.[1][2] A

particle filter device (DIN EN

143) is also an option.[5][6] An

approved/certified respirator or

equivalent is crucial.[1]
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Experimental Protocol: Safe Handling of MTH-DL-
Methionine
The following step-by-step protocol outlines the safe handling of MTH-DL-Methionine from

receipt to disposal.

1. Preparation and Pre-Handling:

Before handling, ensure all necessary PPE is available and in good condition.

Verify that the work area is clean and that the ventilation system is functioning correctly.

Locate the nearest safety shower and eyewash station.

Review the Safety Data Sheet (SDS) for any specific handling instructions.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Minimize the generation of dust during handling.[4]

Avoid contact with eyes, skin, and clothing.[4]

Do not breathe in dust.[5]

Wash hands thoroughly after handling the substance.[3][4]

3. Storage:

Keep the container tightly closed when not in use.[1][4]

Store in a cool, dry, and well-ventilated area.[1][2][4]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Some sources recommend refrigeration (below 4°C/39°F).[4]
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4. Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[2]

For small spills, vacuum or sweep up the material and place it into a suitable, sealed

disposal container.[4][8]

Avoid generating dusty conditions during cleanup.[4]

Ventilate the area of the spill.[5][6]

For large spills, a self-contained breathing apparatus should be used to avoid inhalation.[1]

5. Disposal Plan:

Dispose of MTH-DL-Methionine and any contaminated materials in accordance with local,

regional, and national environmental regulations.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Do not empty into drains.[5]

Contaminated packaging should be handled in the same way as the substance itself.[5]

Workflow for Handling MTH-DL-Methionine
The following diagram illustrates the logical workflow for the safe handling of MTH-DL-
Methionine.

Caption: Workflow for Safe Handling of MTH-DL-Methionine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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